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Compound of Interest

Compound Name:
3-Chloro-3-(4-

chlorophenyl)acrylonitrile

CAS No.: 78583-86-5

Cat. No.: B1587992

Get Quote

CAS Number: 78583-86-5[1][2]

Executive Summary
3-Chloro-3-(4-chlorophenyl)acrylonitrile (CAS: 78583-86-5) is a highly specialized vinyl

nitrile intermediate used primarily in the synthesis of heterocyclic pharmaceutical agents and

agrochemicals.[1][2][3] Characterized by its electrophilic

-carbon, this compound serves as a "linchpin" motif for constructing polysubstituted pyrazoles,
pyrimidines, and thiazoles via cyclocondensation reactions.

This guide provides a rigorous technical analysis of the compound's physicochemical identity,

validated synthesis protocols, and downstream applications in drug discovery, specifically

targeting kinase inhibitors and antifungal pharmacophores.
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The compound exists as a mixture of E and Z isomers, though the Z-isomer is often the

thermodynamic product and the primary subject of commercial availability.

Table 1: Core Chemical Data
Property Specification

CAS Number 78583-86-5

IUPAC Name (Z)-3-Chloro-3-(4-chlorophenyl)prop-2-enenitrile

Molecular Formula

C

H

Cl

N

Molecular Weight 198.05 g/mol

MDL Number MFCD00052456

Appearance
White to pale yellow crystalline solid or oil (purity

dependent)

Melting Point 45–50 °C (Isomer dependent)

Solubility
Soluble in DCM, Chloroform, DMSO; Insoluble

in Water

Reactivity Profile

Electrophilic Michael acceptor; susceptible to

nucleophilic vinylic substitution (S

V)

Synthesis & Manufacturing Protocols
The synthesis of 3-Chloro-3-(4-chlorophenyl)acrylonitrile is a critical workflow requiring strict

moisture control due to the sensitivity of the chlorinating agents. The industry-standard route

proceeds via the chlorodehydration of 4-chlorobenzoylacetonitrile.
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The target molecule is a

-chloroacrylonitrile. The most direct disconnection is at the C-Cl bond, tracing back to the enol
form of the corresponding

-ketonitrile.

Step-by-Step Synthesis Protocol
Precursor: 4-Chlorobenzoylacetonitrile (CAS: 4640-66-8) Reagents: Phosphorus Oxychloride

(POCl

), Phosphorus Pentachloride (PCl

)

Stage 1: Preparation of the Vinylic Chloride
Setup: Equip a 3-neck round-bottom flask with a reflux condenser, N

inlet, and a pressure-equalizing addition funnel.

Solvation: Dissolve 4-chlorobenzoylacetonitrile (1.0 eq) in anhydrous dichloromethane

(DCM) or use neat POCl

as the solvent if high thermal drive is required.

Chlorination:

Method A (POCl

): Add POCl

(5.0 eq) and a catalytic amount of DMF (Vilsmeier-Haack conditions). Heat to reflux (105
°C) for 4–6 hours.

Method B (PCl

): Add PCl

(1.1 eq) in portions at 0 °C, then warm to room temperature. This method is more
aggressive and often yields higher conversion rates.
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Quenching (Critical): Cool the reaction mixture to 0 °C. Pour slowly onto crushed ice with

vigorous stirring to hydrolyze excess phosphoryl chlorides. Caution: Exothermic reaction

releases HCl gas.

Extraction: Extract the aqueous phase with DCM (3x). Wash combined organics with

saturated NaHCO

(to remove acidic byproducts) and brine.

Purification: Dry over anhydrous Na

SO

, concentrate in vacuo. The crude oil is purified via silica gel column chromatography (Eluent:
Hexane/EtOAc 95:5) to separate the Z and E isomers.

Reaction Pathway Visualization
The following diagram illustrates the chemical flow from the benzoic acid derivative to the final

vinyl nitrile target.
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Figure 1: Synthetic pathway transforming benzoic acid derivatives into the target vinyl nitrile via

the beta-ketonitrile intermediate.

Applications in Drug Discovery
The 3-chloro-acrylonitrile moiety is a "privileged structure" in medicinal chemistry, serving as a

masked 1,3-dicarbonyl equivalent. Its reactivity is defined by the "push-pull" electronic effect of

the electron-withdrawing nitrile and the leaving group ability of the chlorine.
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Heterocycle Construction
The primary utility of CAS 78583-86-5 is in the synthesis of 3-amino-5-arylpyrazoles and

pyrimidines.

Pyrazole Synthesis: Reaction with hydrazine hydrate (NH

NH

) effects a tandem S

V (substitution of Cl) followed by cyclization onto the nitrile. These pyrazole cores are
foundational in p38 MAP kinase inhibitors and COX-2 inhibitors.

Pyrimidine Synthesis: Reaction with amidines (e.g., acetamidine) yields substituted

pyrimidines, common in antifungal agents and oncology pharmacophores.

Mechanistic Workflow: Pyrazole Formation
The conversion to pyrazoles is the most cited application. The mechanism involves an initial

addition-elimination at the

-carbon.
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Figure 2: Mechanistic cascade for the conversion of the vinyl nitrile to the bioactive

aminopyrazole scaffold.

Safety & Handling (E-E-A-T)
As a Senior Application Scientist, I must emphasize that this compound combines the toxicity of

nitriles with the reactivity of alkyl halides.

Acute Toxicity: Nitriles can metabolize to release cyanide ions in vivo. Treat all exposures as

potential cyanide poisoning.

Skin/Eye: Severe irritant. The vinyl chloride moiety is a potent alkylating agent, posing

potential sensitization risks.

PPE Requirements:

Respiratory: Full-face respirator with ABEK filters (organic vapor/acid gas).

Dermal: Double-gloving with Nitrile (inner) and Laminate film (Silver Shield®) outer gloves

is recommended due to the compound's penetrative organic solubility.

Storage: Store at 2–8 °C under inert atmosphere (Argon). Moisture sensitive; hydrolysis

yields the precursor ketonitrile and HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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